Theophylline-1,3-15N2-2-13C
Theophylline-1,3-15N2-2-13C
Brand Name:
Vulcanchem
CAS No.:
84718-95-6
VCID:
VC21228450
InChI:
InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i7+1,10+1,11+1
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC=N2
Molecular Formula:
C7H8N4O2
Molecular Weight:
183.14 g/mol
Theophylline-1,3-15N2-2-13C
CAS No.: 84718-95-6
Cat. No.: VC21228450
Molecular Formula: C7H8N4O2
Molecular Weight: 183.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 84718-95-6 |
|---|---|
| Molecular Formula | C7H8N4O2 |
| Molecular Weight | 183.14 g/mol |
| IUPAC Name | 1,3-dimethyl-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i7+1,10+1,11+1 |
| Standard InChI Key | ZFXYFBGIUFBOJW-NBLDSOAPSA-N |
| Isomeric SMILES | C[15N]1C2=C(C(=O)[15N]([13C]1=O)C)NC=N2 |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC=N2 |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC=N2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator